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Compound of Interest

Compound Name: 2-Chloro-3-methyl-2-butene

Cat. No.: B104530

Essential Safety and Handling Guide for 2-
Chloro-3-methyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Chloro-3-methyl-2-
butene and its isomers. Given the limited availability of data for 2-Chloro-3-methyl-2-butene,
this document incorporates safety information from its isomers, (Z)-2-Chloro-2-butene and 1-

Chloro-3-methyl-2-butene, which are expected to have similar toxicological and safety profiles.

Immediate Safety and Hazard Information

2-Chloro-3-methyl-2-butene and its isomers are highly flammable liquids and vapors that can
cause skin and serious eye irritation.[1] Inhalation may also lead to respiratory irritation.[2] It is
crucial to handle this chemical with appropriate personal protective equipment in a well-
ventilated area, away from heat, sparks, and open flames.[1][3][4]

Hazard Classifications:
o Flammable Liquids: Category 2[1]
» Skin Corrosion/Irritation: Category 2[1]

o Serious Eye Damage/Eye Irritation: Category 2A[1]
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o Specific Target Organ Toxicity (Single Exposure), Respiratory System: Category 3[2]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling 2-Chloro-3-methyl-2-butene. The

following table summarizes the recommended PPE.

Protection Type

Specific Recommendations

Standards

Eye and Face Protection

Chemical safety goggles or a

face shield are required.[1]

OSHA 29 CFR 1910.133 or
European Standard EN166[3]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[3] Flame
retardant antistatic protective

clothing is recommended.

EU Directive 89/686/EEC and
the standard EN 374

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced.[3]
A vapor respirator is

recommended.[1]

NIOSH/MSHA or European
Standard EN 149, EN14387[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is necessary to ensure safety.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

o Ensure that an eyewash station and a safety shower are readily accessible.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][3][4]
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e Ground and bond containers when transferring material to prevent static discharge.[1][3]
2. Handling the Chemical:

o Keep the container tightly closed when not in use.[1][3][4]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4]
e Use only non-sparking tools.[1][3]

e Avoid contact with skin, eyes, and clothing.[4]

» Avoid breathing vapors or mist.[3]

e Wash hands thoroughly after handling.[1][3]

3. In Case of a Spill:

o Evacuate the area and ensure adequate ventilation.

e Remove all sources of ignition.[3]

» Contain the spill using an inert absorbent material such as sand or earth.[1]

e Collect the absorbed material into a suitable, closed container for disposal.[1]
e Do not let the product enter drains.

Disposal Plan

Proper disposal of 2-Chloro-3-methyl-2-butene and its contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of the chemical in accordance with federal, state, and local
regulations.[1] It is the responsibility of the waste generator to properly classify and dispose
of the chemical waste.[3]

o Contaminated Materials: Any materials, such as gloves, absorbent pads, and empty
containers, that have come into contact with 2-Chloro-3-methyl-2-butene should be treated
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as hazardous waste and disposed of accordingly.

o Empty Containers: Do not reuse empty containers. Dispose of them as unused product in
accordance with regulations.[1]

Experimental Workflow and Safety Procedures

The following diagram illustrates the standard workflow for handling 2-Chloro-3-methyl-2-
butene in a laboratory setting, emphasizing safety at each step.
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Safe Handling Workflow for 2-Chloro-3-methyl-2-butene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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